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Compound of Interest

Compound Name: CGP 65015

Cat. No.: B1245238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound identified as CGP 65015 with the molecular formula C₁₄H₁₅NO₄ is

most likely Oxazorone. However, "CGP 65015" does not appear to be a publicly recognized

identifier, and a definitive link to Oxazorone could not be established through publicly available

data. This document summarizes the available technical information for Oxazorone. Extensive

searches for in-depth experimental data, quantitative biological activity, and specific signaling

pathways for this compound have yielded limited results, suggesting a scarcity of published

research in the public domain.

Chemical Identity and Properties
Oxazorone is a coumarin derivative. Coumarins are a class of benzopyrone compounds found

in many plants and are of significant interest in medicinal chemistry due to their diverse

pharmacological activities.
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Property Value Source

IUPAC Name
7-hydroxy-4-(morpholin-4-

ylmethyl)chromen-2-one
PubChem

Molecular Formula C₁₄H₁₅NO₄ PubChem

Molecular Weight 261.27 g/mol PubChem

CAS Number 25392-50-1 PubChem

Canonical SMILES
C1COCCN1CC2=CC(=O)OC3

=C2C=CC(=C3)O
PubChem

InChI Key
LLQWUZKGZZNBKG-

UHFFFAOYSA-N
PubChem

Synthesis
While specific, detailed experimental protocols for the synthesis of Oxazorone are not readily

available in the public literature, a general synthetic route can be inferred from standard

organic chemistry principles for coumarin derivatives. The synthesis would likely involve a

Pechmann condensation or a similar reaction to form the coumarin core, followed by a Mannich

reaction to introduce the morpholinomethyl group at the 4-position.

A plausible, though not explicitly documented, workflow for the synthesis is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resorcinol

Pechmann
Condensation

Ethyl Acetoacetate

7-Hydroxy-4-methylcoumarin

Mannich
Reaction

Formaldehyde Morpholine

Oxazorone
(7-hydroxy-4-(morpholin-4-ylmethyl)chromen-2-one)

Click to download full resolution via product page

Figure 1: A plausible synthetic workflow for Oxazorone.

Biological Activity and Mechanism of Action
There is a significant lack of specific data in peer-reviewed literature regarding the biological

activity, mechanism of action, and signaling pathways of Oxazorone. General information on

the biological activities of related coumarin derivatives suggests a wide range of potential

therapeutic applications. However, it is crucial to note that these are not specific to Oxazorone

and would require experimental validation.

Potential, unverified areas of biological activity for coumarin derivatives include:

Anticoagulant

Anti-inflammatory
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Anticancer

Antibacterial

Antiviral

Antioxidant

Without experimental data for Oxazorone, any discussion of its mechanism of action would be

speculative. For drug development professionals, this compound would require foundational in

vitro and in vivo screening to determine its biological targets and pharmacological effects.

Quantitative Data
No publicly available quantitative data, such as IC50 values, EC50 values, binding constants,

or pharmacokinetic parameters for Oxazorone, could be located. This information is essential

for assessing the potency, efficacy, and drug-like properties of a compound and represents a

critical gap in the available knowledge.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological evaluation of

Oxazorone are not available in the public domain. Researchers would need to develop and

validate their own methodologies for studying this compound.

Signaling Pathways
There is no information available in the scientific literature that elucidates the specific signaling

pathways modulated by Oxazorone. The creation of a signaling pathway diagram would be

entirely speculative and is therefore not included in this guide.

Conclusion
The compound with the molecular formula C₁₄H₁₅NO₄ is identified as Oxazorone. While its

chemical structure is known, there is a profound lack of publicly available data regarding its

synthesis, biological activity, mechanism of action, and quantitative pharmacological properties.

The identifier "CGP 65015" does not correspond to a publicly known chemical entity and may

be an internal designation. For researchers and drug development professionals, Oxazorone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1245238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


represents an uncharacterized molecule that would require comprehensive investigation

starting from basic biological screening to establish any potential therapeutic value. This guide

highlights the current knowledge gaps and underscores the necessity for foundational research

to explore the pharmacological potential of this compound.

To cite this document: BenchChem. [Technical Guide: An Overview of Oxazorone
(C₁₄H₁₅NO₄)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245238#cgp-65015-molecular-formula-c-h-no]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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